Cas no 2034299-29-9 (N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034299-29-9
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 6115352
• PubChem ID: 92083397
• Update Time: 2025-07-23

N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 2034299-29-9
• N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• AKOS026689499
• N-[(1H-indol-3-yl)methyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• F6475-0876
• N-(1H-indol-3-ylmethyl)-2-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C19H19N3O3/c23-18(22-11-13-10-21-17-6-2-1-4-15(13)17)16-5-3-8-20-19(16)25-14-7-9-24-12-14/h1-6,8,10,14,21H,7,9,11-12H2,(H,22,23)
• InChI Key： DHVNVSPHMRTKHQ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C(=CC=CN=1)C(NCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

Professional Introduction to N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034299-29-9)

N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide, a compound with the CAS number 2034299-29-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both indole and tetrahydrofuran moieties in its structure suggests unique pharmacological properties that make it a promising candidate for further investigation.

The molecular framework of N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide is composed of several key functional groups that contribute to its biological activity. The indole ring, known for its role in various biological processes, interacts with biological targets in a manner that can modulate cellular functions. Additionally, the tetrahydrofuran group introduces flexibility to the molecule, potentially enhancing its solubility and bioavailability. These structural features are critical in determining the compound's efficacy and selectivity in biological systems.

In recent years, there has been a growing interest in indole derivatives as potential therapeutic agents. The indole moiety is well-documented for its involvement in various pharmacological pathways, including anti-inflammatory, antimicrobial, and anticancer activities. Research has shown that indole derivatives can interact with multiple targets within cells, leading to modulation of signaling pathways that are relevant to disease processes. The compound N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide is no exception and has been explored for its potential in addressing several health conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging the known pharmacophores present in indole and tetrahydrofuran derivatives, researchers have been able to design molecules that exhibit enhanced biological activity. The nicotinamide component of the compound further adds to its complexity, as nicotinamide is a well-known nutrient that plays a crucial role in cellular metabolism. Its incorporation into the molecular structure may contribute to the compound's ability to interact with metabolic pathways, offering potential therapeutic benefits.

The synthesis of N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide involves multiple steps that require precise control over reaction conditions. The introduction of the indole ring necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Similarly, the incorporation of the tetrahydrofuran group requires specialized techniques to achieve optimal results. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision, which is crucial for pharmaceutical applications.

Evaluation of the pharmacological properties of N-((1H-indol-3-yl)methyl)-2-((tetrahydrofuran-3-yloxy)nicotinamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest potential therapeutic effects across multiple domains, such as inflammation, neurodegeneration, and metabolic disorders. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects.

The potential applications of this compound are broad and span across various therapeutic areas. Its structural features make it a versatile scaffold for drug development, allowing for modifications that can enhance specific biological activities. Researchers are exploring its use in developing treatments for conditions such as cancer, neurological disorders, and chronic inflammatory diseases. The flexibility provided by the tetrahydrofuran group and the bioactivity of the indole moiety make this compound a valuable asset in medicinal chemistry.

In conclusion, N-(1H-indol - 3 - ylmethyl ) - 2 - ( ( tetrahydrofuran - 3 - yl ) oxy ) nicotinamide ( CAS No . 2034299 - 29 - 9 ) is a compound with significant potential in pharmaceutical research . Its unique molecular structure and functional groups contribute to its bioactivity , making it a promising candidate for further investigation . As research continues , it is expected that new insights into its pharmacological properties will emerge , paving the way for novel therapeutic strategies . The advancements in synthetic chemistry and pharmacological evaluation underscore the importance of compounds like this one in addressing complex health challenges.